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Methyl 3-amino-4-methyl-4,5-

dihydrothiophene-2-carboxylate

Cat. No.: B038487 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungs- und Protokollhinweise bieten einen detaillierten Überblick über die

Gewald-Reaktion, eine vielseitige und effiziente Methode zur Synthese von polysubstituierten

2-Aminothiophenen. 2-Aminothiophene sind wichtige Bausteine in der medizinischen Chemie

und Materialwissenschaft, die in zahlreichen biologisch aktiven Verbindungen und funktionellen

Materialien vorkommen.[1][2][3] Die hier präsentierten Informationen umfassen optimierte

Reaktionsbedingungen, detaillierte experimentelle Protokolle und quantitative Daten, um

Forscher bei der erfolgreichen Anwendung dieser Reaktion zu unterstützen.

Reaktionsprinzip
Die Gewald-Reaktion ist eine Mehrkomponentenreaktion, bei der ein Keton oder Aldehyd, ein

α-Cyanoester (oder ein anderes aktiviertes Nitril) und elementarer Schwefel in Gegenwart einer

Base zu einem substituierten 2-Aminothiophen kondensieren.[4][5][6] Der Mechanismus

umfasst typischerweise drei Hauptschritte:

Knoevenagel-Kondensation: Eine basenkatalysierte Kondensation zwischen der

Carbonylverbindung und der aktiven Methylenverbindung führt zur Bildung eines α,β-

ungesättigten Nitril-Intermediats.[5]
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Schwefeladdition: Elementarer Schwefel addiert sich an das Intermediat. Der genaue

Mechanismus dieses Schrittes ist komplex und kann die Bildung von Polysulfid-

Zwischenprodukten beinhalten.

Cyclisierung und Tautomerisierung: Das schwefelhaltige Intermediat cyclisiert und

tautomerisiert anschließend zum stabilen 2-Aminothiophen-Produkt.[5]

Die Reaktion kann unter verschiedenen Bedingungen durchgeführt werden, einschließlich

konventioneller Erwärmung, Mikrowellenbestrahlung und sogar lösungsmittelfreien

mechanochemischen Methoden, was ihre breite Anwendbarkeit unterstreicht.[7][8]
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Abbildung 1: Allgemeiner Mechanismus der Gewald-Reaktion.

Quantitative Datenzusammenfassung
Die Ausbeuten der Gewald-Reaktion werden von verschiedenen Faktoren beeinflusst, darunter

die Reaktivität der Substrate, die Wahl des Katalysators, des Lösungsmittels und der

Reaktionsbedingungen (z. B. Temperatur und Zeit). Die folgenden Tabellen fassen

repräsentative Ergebnisse aus der Literatur zusammen.

Tabelle 1: Optimierung der Reaktionsbedingungen für die Synthese von 2-Amino-4,5,6,7-

tetrahydrobenzo[b]thiophen-3-carbonitril
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Eintrag
Katalysator
(mol%)

Lösungsmit
tel

Temperatur
(°C)

Zeit
Ausbeute
(%)

1 Keiner - RT 24 h Spuren

2
Piperidiniumb

orat (10)
Toluol 100 35 min 90

3
Piperidiniumb

orat (15)
Toluol 100 25 min 94

4
Piperidiniumb

orat (20)
Toluol 100 20 min 96

5
Pyrrolidinium

borat (20)
Toluol 100 30 min 92

6
Morpholinium

borat (20)
Toluol 100 40 min 89

7
Piperidiniumb

orat (20)
Wasser 100 2 h 75

8
Piperidiniumb

orat (20)
Ethanol 78 1.5 h 88

Reaktionspartner: Cyclohexanon (1 Äq.), Malononitril (1 Äq.), Schwefel (1 Äq.). Daten

extrahiert aus Gavali & Chaturbhuj (2023).[9]

Tabelle 2: Substratumfang unter optimierten Mikrowellenbedingungen
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Eintrag
Carbonyl-
Verbindu
ng

Aktivierte
Nitril-
Verbindu
ng

Base Produkt Zeit (min)
Ausbeute
(%)

1
Butyraldeh

yd

Methylcyan

oacetat
Pyrrolidin

Methyl-2-

amino-4-

propylthiop

hen-3-

carboxylat

30 92

2
Cyclopenta

non
Malononitril Pyrrolidin

2-Amino-

4,5-

dihydro-

cyclopenta[

b]thiophen-

3-

carbonitril

30 85

3
Acetophen

on

Ethylcyano

acetat
Pyrrolidin

Ethyl-2-

amino-4-

phenylthio

phen-3-

carboxylat

30 78

4

4-

Chloraceto

phenon

Malononitril Pyrrolidin

2-Amino-4-

(4-

chlorphenyl

)thiophen-

3-

carbonitril

30 81

5
Propiophe

non

Ethylcyano

acetat
Pyrrolidin

Ethyl-2-

amino-4-

phenyl-5-

methylthiop

hen-3-

carboxylat

30 75
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Bedingungen: Carbonyl (1 mmol), Nitril (1.1 mmol), Schwefel (1.1 mmol), Base (1 mmol), DMF

(3 mL), Mikrowellenbestrahlung bei 50°C. Daten extrahiert aus einer Studie zur

mikrowellenunterstützten Gewald-Reaktion.[10]

Tabelle 3: Vergleich von konventioneller Heizung und Mikrowellenbestrahlung

Eintrag X R1 R2 Methode Zeit
Ausbeute
(%)

1 CO₂Et Me Me
Konvention

ell
4 h 50

2 CO₂Et Me Me Mikrowelle 3.5 min 58

3 CN Ph H
Konvention

ell
4 h 61

4 CN Ph H Mikrowelle 7.5 min 66

5 CO₂Et H Et
Konvention

ell
4 h 48

6 CO₂Et H Et Mikrowelle 6.0 min 62

Bedingungen: KF-Aluminiumoxid als Base. Konventionelle Heizung in Ethanol bei 78°C.

Mikrowellenbestrahlung ohne Lösungsmittel. Daten extrahiert aus einer vergleichenden Studie.

[11]

Experimentelle Protokolle
Die folgenden Protokolle beschreiben allgemeine Verfahren für die Durchführung der Gewald-

Reaktion unter verschiedenen Bedingungen.

Protokoll 1: Allgemeine Eintopf-Synthese unter
konventioneller Erwärmung

Reagenzienvorbereitung: In einem Rundkolben, ausgestattet mit einem Magnetrührer und

einem Rückflusskühler, werden die Carbonylverbindung (10 mmol), die aktive

Methylenverbindung (z.B. Ethylcyanoacetat oder Malononitril, 10 mmol) und elementarer
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Schwefel (12 mmol, 0.38 g) in einem geeigneten Lösungsmittel (z.B. 20-30 mL Ethanol oder

Methanol) suspendiert.[12]

Katalysatorzugabe: Fügen Sie die Base (z.B. Morpholin oder Triethylamin, 10-20 mol%) zur

Reaktionsmischung hinzu.[12]

Reaktionsdurchführung: Rühren Sie die Mischung bei Raumtemperatur oder erwärmen Sie

sie auf 40-50 °C.[12]

Reaktionsverfolgung: Überwachen Sie den Fortschritt der Reaktion mittels

Dünnschichtchromatographie (DC).

Aufarbeitung: Nach Abschluss der Reaktion kühlen Sie die Mischung auf Raumtemperatur

ab. Wenn das Produkt ausfällt, wird es durch Filtration isoliert, mit kaltem Lösungsmittel

gewaschen und getrocknet. Andernfalls wird das Lösungsmittel unter reduziertem Druck

entfernt.

Reinigung: Der rohe Rückstand wird durch Umkristallisation aus einem geeigneten

Lösungsmittel (z.B. Ethanol) oder durch Säulenchromatographie auf Kieselgel gereinigt, um

das reine 2-Aminothiophen-Derivat zu erhalten.

Protokoll 2: Mikrowellenunterstützte Synthese
Reagenzienvorbereitung: In ein 5-mL-Mikrowellenreaktionsgefäß werden die

Carbonylverbindung (1.0 mmol), die aktive Methylenverbindung (1.1 mmol), elementarer

Schwefel (1.1 mmol) und die gewählte Base (z.B. Pyrrolidin, 1.0 mmol) gegeben.[10]

Lösungsmittelzugabe: Fügen Sie das geeignete Lösungsmittel (z.B. 3 mL DMF) hinzu.[10]

Reaktionsdurchführung: Verschließen Sie das Gefäß und setzen Sie es in den

Mikrowellenreaktor ein. Bestrahlen Sie die Mischung bei einer festgelegten Temperatur (z.B.

50-120 °C) für eine bestimmte Zeit (z.B. 2-48 Minuten).[3][13]

Aufarbeitung: Lassen Sie das Gefäß nach Abschluss der Reaktion auf Raumtemperatur

abkühlen. Überführen Sie die Reaktionsmischung in einen Scheidetrichter, der Ethylacetat

(20 mL) enthält, und waschen Sie sie mit Wasser (3 x 20 mL) und gesättigter

Kochsalzlösung (20 mL).[3]
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Isolierung: Trocknen Sie die organische Schicht über wasserfreiem Natriumsulfat, filtrieren

Sie und konzentrieren Sie sie unter reduziertem Druck.[3]

Reinigung: Reinigen Sie den rohen Rückstand mittels Flash-Säulenchromatographie auf

Kieselgel mit einem geeigneten Eluentensystem (z.B. Hexan/Ethylacetat), um das reine

Produkt zu erhalten.[3]

Diagramm des experimentellen Arbeitsablaufs
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Abbildung 2: Allgemeiner Arbeitsablauf für die Gewald-Synthese.
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Fehlerbehebung und Optimierung
Problem: Geringe oder keine Ausbeute

Ineffiziente Knoevenagel-Kondensation: Die Wahl der Base ist entscheidend. Für weniger

reaktive Ketone kann eine stärkere Base oder eine andere Basenklasse erforderlich sein.

Erwägen Sie ein Screening von Basen wie Piperidin, Morpholin oder Triethylamin.[12]

Schlechte Löslichkeit oder Reaktivität des Schwefels: Polare Lösungsmittel wie Ethanol,

Methanol oder DMF verbessern im Allgemeinen die Löslichkeit und Reaktivität von Schwefel.

Ein leichtes Erwärmen (typischerweise auf 40-60 °C) kann die Reaktivität des Schwefels

verbessern.[12]

Sterische Hinderung: Bei sterisch gehinderten Ketonen kann ein zweistufiges Verfahren

effektiver sein. Isolieren Sie zuerst das α,β-ungesättigte Nitril und setzen Sie es dann in

einem separaten Schritt mit Schwefel und Base um.[12]

Problem: Bildung von Nebenprodukten

Nicht umgesetzte Ausgangsmaterialien: Erhöhen Sie die Reaktionszeit, optimieren Sie die

Temperatur oder ziehen Sie einen effektiveren Katalysator in Betracht.

Knoevenagel-Kondensationsintermediat: Wenn das α,β-ungesättigte Nitril das

Hauptnebenprodukt ist, deutet dies auf eine ineffiziente Schwefeladdition oder Cyclisierung

hin. Eine Erhöhung der Temperatur oder die Verwendung eines polareren Lösungsmittels

kann helfen.

Diese Anwendungshinweise sollen als umfassende Ressource für die Planung und

Durchführung der Gewald-Reaktion dienen. Durch die Anpassung der hier beschriebenen

Protokolle und die Berücksichtigung der Optimierungsparameter können Forscher effizient eine

breite Palette von substituierten 2-Aminothiophenen für ihre spezifischen Forschungs- und

Entwicklungsanforderungen synthetisieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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